1-Hexyl-3,4-dihydroxypyrrolidine-2,5-dione

• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 1-hexyl-3,4-dihydroxypyrrolidine-2,5-dione
• InChI: InChI=1S/C10H17NO4/c1-2-3-4-5-6-11-9(14)7(12)8(13)10(11)15/h7-8,12-13H,2-6H2,1H3
• InChI Key: OZFMRWPJRDUNMM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C(=O)C(C(C1=O)O)O

Description

1-Hexyl-3,4-dihydroxypyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C10H17NO4 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-hexyl DL-tartarimide was prepared by the reaction of n-hexyl amine with DL-tartaric acid. DL-Tartaric acid (10.026 g, 66.80 mmole) and toluene (17.327 g) were weighed into a 250 mL 3-necked round-bottomed flask equipped with a teflon-coated magnetic stir bar. A Claisen adapter was placed in the center neck, a Dean-Stark trap was placed on top of the Claisen adapter, and a condenser was placed in the neck of the Dean-Stark trap. A nitrogen inlet adapter was placed on the condenser. In the left neck was placed a pressure-equalizing addition funnel containing n-hexyl amine (6.760 g, 66.80 mmole) and toluene (7.936 g, added to ensure complete transfer of the amine). In the right neck was placed a rubber septum which held a thermocouple. The apparatus was purged with nitrogen for 10-15 minutes and then heated to ˜100° C.